3-(3-Ethylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)phenol

• IUPAC Name: 3-(3-ethylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)phenol
• InChI: InChI=1S/C18H16N4O2S/c1-2-25-18-20-17-15(21-22-18)13-8-3-4-9-14(13)19-16(24-17)11-6-5-7-12(23)10-11/h3-10,16,19,23H,2H2,1H3
• InChI Key: MTHICDDRALDVER-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC(=CC=C4)O)N=N1
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

1,2,4-Triazines are six-membered heterocyclic compounds possessing three nitrogen atoms in its structure with the general formula C3H3N3. They and their derivatives have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial, and antiparasitic activities.

Synthesis Analysis

The synthesis of 1,2,4-triazine derivatives often involves the use of bifunctional reagents. For example, Sztanke et al. reported the synthesis, structure elucidation, and identification of antitumoral properties of novel fused 1,2,4-triazine aryl derivatives.

Molecular Structure Analysis

The triazine structure is a heterocyclic ring, analogous to the six-membered benzene ring but with three carbons replaced by nitrogens. The three isomers of triazine are distinguished from each other by the positions of their nitrogen atoms, and are referred to 1,2,3-triazine, 1,2,4-triazine, and 1,3,5-triazine.

Chemical Reactions Analysis

The starting compounds for the synthesis of 1,2,4-triazine derivatives are often subjected to a number of cyclization reactions to obtain a series of new heterocyclic fused systems.

Mechanism of Action

The mechanism of action of 1,2,4-triazine derivatives can vary depending on their specific structure and the biological target. For example, some 1,2,4-triazine derivatives have been reported to have potent antimalarial, antidepressant, and antileishmanial activity.

Future Directions

The future directions in the research of 1,2,4-triazine derivatives could involve the synthesis of novel derivatives with enhanced biological activities and improved safety profiles. The introduction of different functional groups into the 1,2,4-triazine ring could lead to compounds with new properties and potential applications.